1-(2-Chloroethoxy)-2-ethoxybenzene
Overview
Description
“1-(2-Chloroethoxy)-2-ethoxybenzene” is a chemical compound . It belongs to the class of organic compounds .
Molecular Structure Analysis
The molecular formula of “1-(2-Chloroethoxy)-2-ethoxybenzene” is C6H13ClO2 . It has an average mass of 152.619 Da and a monoisotopic mass of 152.060410 Da .Physical And Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm3, a boiling point of 178.7±15.0 °C at 760 mmHg, and a vapour pressure of 1.3±0.3 mmHg at 25°C . It has a flash point of 50.8±15.6 °C . The compound has 2 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds .Scientific Research Applications
Pharmaceutical Intermediates
“1-(2-Chloroethoxy)-2-ethoxybenzene” is primarily used as an intermediate in the synthesis of various pharmaceutical compounds . Its structure allows for the introduction of chloroethoxy groups into more complex molecules, which can be crucial in the development of new drugs. This compound’s role in pharmaceuticals is vital due to its ability to react with other organic molecules, forming bonds that can lead to the creation of potential therapeutic agents.
Safety And Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is combustible, causes skin irritation, and causes serious eye damage . Safety measures include washing thoroughly after handling, wearing protective gear, avoiding breathing in dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-(2-chloroethoxy)-2-ethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO2/c1-2-12-9-5-3-4-6-10(9)13-8-7-11/h3-6H,2,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKDUTEWYIDNOBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80589888 |
Source
|
| Record name | 1-(2-Chloroethoxy)-2-ethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80589888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloroethoxy)-2-ethoxybenzene | |
CAS RN |
56842-04-7 |
Source
|
| Record name | 1-(2-Chloroethoxy)-2-ethoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56842-04-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Chloroethoxy)-2-ethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80589888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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